Cas no 920313-67-3 (N-(5-Amino-2-pyrazinyl)-carbamic Acid 1,1-dimethylethyl Ester)

• Product Name: N-(5-Amino-2-pyrazinyl)-carbamic Acid 1,1-dimethylethyl Ester
• CAS No: 920313-67-3
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• MDL: MFCD22421596
• CID: 1025339
• PubChem ID: 57629843
• Update Time: 2024-10-26

N-(5-Amino-2-pyrazinyl)-carbamic Acid 1,1-dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-aminopyrazin-2-yl)carbamate
• tert-butyl N-(5-aminopyrazin-2-yl)carbamate
• FCH2260943
• tert-butyl 5-aminopyrazin-2-ylcarbamate
• AX8227756
• AB0027665
• W9521
• ST24025817
• 1,1-Dimethylethyl N-(5-amino-2-pyrazinyl)carbamate (ACI)
• N-(5-Amino-2-pyrazinyl)-carbamic acid 1,1-dimethylethyl ester
• 5-Amino-2-(Boc-amino)-pyrazine
• MFCD22421596
• DB-299002
• 920313-67-3
• DS-17703
• tert-Butyl(5-aminopyrazin-2-yl)carbamate
• AKOS015999405
• DTXSID10727357
• SCHEMBL2666942
• N-(5-Amino-2-pyrazinyl)-carbamic Acid 1,1-dimethylethyl Ester

• MDL： MFCD22421596
• Inchi： 1S/C9H14N4O2/c1-9(2,3)15-8(14)13-7-5-11-6(10)4-12-7/h4-5H,1-3H3,(H2,10,11)(H,12,13,14)
• InChI Key： YOCMOBHWAUFCMT-UHFFFAOYSA-N
• SMILES： O=C(NC1C=NC(N)=CN=1)OC(C)(C)C

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1
• XLogP3: 0.3

N-(5-Amino-2-pyrazinyl)-carbamic Acid 1,1-dimethylethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C